molecular formula C6H3ClF3IN2S B8464436 4-Chloro-5-iodo-2-methylthio-6-trifluoromethylpyrimidine CAS No. 792934-95-3

4-Chloro-5-iodo-2-methylthio-6-trifluoromethylpyrimidine

Cat. No.: B8464436
CAS No.: 792934-95-3
M. Wt: 354.52 g/mol
InChI Key: QOBDSUUQDUAUAP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-5-iodo-2-methylthio-6-trifluoromethylpyrimidine is a useful research compound. Its molecular formula is C6H3ClF3IN2S and its molecular weight is 354.52 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

792934-95-3

Molecular Formula

C6H3ClF3IN2S

Molecular Weight

354.52 g/mol

IUPAC Name

4-chloro-5-iodo-2-methylsulfanyl-6-(trifluoromethyl)pyrimidine

InChI

InChI=1S/C6H3ClF3IN2S/c1-14-5-12-3(6(8,9)10)2(11)4(7)13-5/h1H3

InChI Key

QOBDSUUQDUAUAP-UHFFFAOYSA-N

Canonical SMILES

CSC1=NC(=C(C(=N1)Cl)I)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Iodo-2-methylthio-6-trifluoromethyl-3H-pyrimidin-4-one (11.8 g) was dissolved in phosphoryl chloride (40 ml) and phosphorous pentachloride (7.9 g) was added at room temperature with stirring. The mixture was refluxed for 3 hr and the phosphoryl chloride was removed under reduced pressure. The residue was poured onto icy water and extracted with chloroform. The chloroform layer was washed with water and brine, respectively and dried over magnesium sulfate. The solvent was removed under reduced pressure to give 4-chloro-5-iodo-2-methylthio-6-trifluoromethylpyrimidine (12.2 g) as pale brown crystalline solid, mp 55-56° C.
Name
5-Iodo-2-methylthio-6-trifluoromethyl-3H-pyrimidin-4-one
Quantity
11.8 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
7.9 g
Type
reactant
Reaction Step Two

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